N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]butanamide

• IUPAC Name: N-[1-ethyl-2-(morpholin-4-ylmethyl)benzimidazol-5-yl]butanamide
• InChI: InChI=1S/C18H26N4O2/c1-3-5-18(23)19-14-6-7-16-15(12-14)20-17(22(16)4-2)13-21-8-10-24-11-9-21/h6-7,12H,3-5,8-11,13H2,1-2H3,(H,19,23)
• InChI Key: CVBCPCKWMOACJB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CN3CCOCC3)CC
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]butanamide, commonly known as EMBI, is a chemical compound that has been widely used in scientific research. It is a benzimidazole derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The exact mechanism of action of EMBI is not fully understood, but several studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. EMBI has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as DNA repair, cell cycle regulation, and apoptosis. By inhibiting CK2 activity, EMBI can induce apoptosis in cancer cells and prevent their growth and proliferation.
Biochemical and Physiological Effects:
EMBI has been shown to have several biochemical and physiological effects. In addition to its anticancer properties, EMBI has been shown to have anti-inflammatory and antioxidant effects. EMBI has also been shown to regulate the expression of certain genes that are involved in cell proliferation and survival. Furthermore, EMBI has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMBI in lab experiments is its high potency and specificity. EMBI has been shown to have a strong inhibitory effect on CK2 activity, making it a valuable tool for studying the role of CK2 in various cellular processes. However, one of the limitations of using EMBI is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on EMBI. One area of interest is the development of EMBI as a therapeutic agent for cancer and other diseases. Further studies are needed to determine the optimal dosage and administration route for EMBI, as well as its safety and efficacy in clinical trials. Another area of interest is the elucidation of the exact mechanism of action of EMBI, which could lead to the development of more potent and specific inhibitors of CK2 activity. Finally, further studies are needed to explore the potential use of EMBI in combination with other anticancer agents, which could enhance its efficacy and reduce the risk of drug resistance.

Scientific Research Applications

EMBI has been extensively studied for its potential use as an anticancer agent. Several studies have shown that EMBI can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. EMBI has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, EMBI has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.